6-Methyleneandrost-4-ene-3,17-dione
6-Methyleneandrost-4-ene-3,17-dione
A metabolite of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma.
Brand Name:
Vulcanchem
CAS No.:
19457-55-7
VCID:
VC0193403
InChI:
InChI=1S/C20H26O2/c1-12-10-14-15-4-5-18(22)20(15,3)9-7-16(14)19(2)8-6-13(21)11-17(12)19/h11,14-16H,1,4-10H2,2-3H3/t14-,15-,16-,19+,20-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CC(=C)C4=CC(=O)CCC34C
Molecular Formula:
C20H26O2
Molecular Weight:
298.4 g/mol
6-Methyleneandrost-4-ene-3,17-dione
CAS No.: 19457-55-7
Impurities
VCID: VC0193403
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol
Purity: > 95%
| CAS No. | 19457-55-7 |
|---|---|
| Product Name | 6-Methyleneandrost-4-ene-3,17-dione |
| Molecular Formula | C20H26O2 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-10,13-dimethyl-6-methylidene-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C20H26O2/c1-12-10-14-15-4-5-18(22)20(15,3)9-7-16(14)19(2)8-6-13(21)11-17(12)19/h11,14-16H,1,4-10H2,2-3H3/t14-,15-,16-,19+,20-/m0/s1 |
| Standard InChIKey | KQRGETZTRARSMA-DAELLWKTSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC(=C)C4=CC(=O)CC[C@]34C |
| SMILES | CC12CCC3C(C1CCC2=O)CC(=C)C4=CC(=O)CCC34C |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CC(=C)C4=CC(=O)CCC34C |
| Appearance | White to Pale Yellow Solid |
| Description | A metabolite of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1,2-Dihydro Exemestane; 6-Methyleneandrost-4-ene-3,17-dione; 6-Methyleneandrost-4-en-3,17-dione; |
| PubChem Compound | 12951800 |
| Last Modified | Nov 11 2021 |
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